2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95%

• IUPAC Name: 2-fluoro-5-(2,4,6-trifluorophenyl)phenol
• InChI: InChI=1S/C12H6F4O/c13-7-4-9(15)12(10(16)5-7)6-1-2-8(14)11(17)3-6/h1-5,17H
• InChI Key: CUSHEVSFRRCKDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2F)F)F)O)F
• Molecular Formula: C12H6F4O
• DSSTOX Substance ID: DTXSID20684346
• Molecular Weight: 242.17 g/mol
• CAS RN: 1261965-33-6

Description

2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% (2F5P) is an organic compound that has been used in scientific research for a variety of applications. It is a colorless, crystalline solid that is soluble in most organic solvents. 2F5P is a highly reactive compound and has been used in a variety of organic synthesis reactions. It is also used as a reagent in the synthesis of other compounds.

Mechanism of Action

2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% acts as a Lewis acid in organic reactions. It is a highly reactive compound and can act as a nucleophile in nucleophilic substitution reactions and as an electrophile in electrophilic substitution reactions. It can also act as a catalyst in the synthesis of other compounds.
Biochemical and Physiological Effects
2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% has been shown to have no significant biochemical or physiological effects on humans or animals. It is considered to be non-toxic and is not known to be a carcinogen.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% is a highly reactive compound and can be used in a variety of organic synthesis reactions. It is also relatively inexpensive and widely available. However, it is highly reactive and can be hazardous if not handled properly. It is also susceptible to oxidation and should be stored in a cool, dry place.

Future Directions

The use of 2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% in scientific research is expected to continue to grow in the future. It is expected to be used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It may also be used as a reagent in the synthesis of polymers and other materials. Additionally, it may be used in the development of new catalysts and in the development of new synthetic routes for the synthesis of organic compounds.

Synthesis Methods

2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% can be synthesized from the reaction of 2-bromo-5-(2,4,6-trifluorophenyl)phenol and potassium fluoride in dimethylformamide (DMF). The reaction proceeds in two steps. In the first step, the 2-bromo-5-(2,4,6-trifluorophenyl)phenol is converted to 2-fluoro-5-(2,4,6-trifluorophenyl)phenol by a nucleophilic substitution reaction. In the second step, the 2-fluoro-5-(2,4,6-trifluorophenyl)phenol is further converted to 2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% by a Friedel-Crafts alkylation reaction.

Scientific Research Applications

2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis reactions, as a catalyst in the synthesis of other compounds, and as a starting material for the synthesis of a variety of organic compounds. 2-Fluoro-5-(2,4,6-trifluorophenyl)phenol, 95% has also been used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.